3-methoxy-1-methyl-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C15H17N7O2/c1-21-10-11(15(20-21)24-2)14(23)19-6-8-22-7-5-18-13(22)12-9-16-3-4-17-12/h3-5,7,9-10H,6,8H2,1-2H3,(H,19,23)
• InChI Key: WMTHWHNKORMOLE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCCN2C=CN=C2C3=NC=CN=C3
• Molecular Formula: C15H17N7O2
• Molecular Weight: 327.34 g/mol

Description

3-methoxy-1-methyl-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H17N7O2 and its molecular weight is 327.348. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been involved in research focusing on the synthesis and characterization of new derivatives with potential biological activities. For instance, studies on the synthesis and cytotoxic activity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives show the diverse synthetic routes and structural analysis techniques used to explore these compounds' potential in cancer research (Hassan, Hafez, & Osman, 2014). Similarly, experimental and theoretical studies on the functionalization reactions of pyrazole and pyrazoline derivatives offer insights into their chemical behavior and potential applications (Yıldırım, Kandemirli, & Demir, 2005).

Material Science Applications

• In material science, the compound's derivatives are studied for their structural properties and potential as materials. For example, research on N-substituted pyrazoline derivatives has explored their geometric parameters and interactions, providing valuable information for material design (Köysal, Işık, Sahin, & Palaska, 2005).

Cytotoxicity and Anticancer Activity

• The cytotoxicity and potential anticancer activity of pyrazole derivatives have been a significant focus. Studies on the synthesis and in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases highlight the exploration of these compounds against various cancer cell lines, underscoring the quest for new anticancer agents (Hassan, Hafez, Osman, & Ali, 2015).

Antitumor Studies

• Antitumor studies have also been conducted, revealing the synthesis and chemistry of compounds with broad-spectrum antitumor activity. This research delineates the interaction of specific pyrazole derivatives with other compounds to form entities with promising antitumor properties (Stevens, Hickman, Stone, Gibson, Baig, Lunt, & Newton, 1984).

Herbicidal Activity

• Research on new pyrazole-4-carboxamide derivatives has shown potential herbicidal activity against various weeds, indicating the compound's versatility beyond biomedical applications (Ohno, Watanabe, Matsukawa, Ueda, Sakurai, Hori, & Hirai, 2004).